3-chloro-5-(cyclohexylamino)-6H-anthra[1,9-cd]isoxazol-6-one

• Molecular Formula: C20H17ClN2O2
• Molecular Weight: 352.8 g/mol
• IUPAC Name: 12-chloro-10-(cyclohexylamino)-15-oxa-14-azatetracyclo[7.6.1.02,7.013,16]hexadeca-1(16),2,4,6,9,11,13-heptaen-8-one
• InChI: InChI=1S/C20H17ClN2O2/c21-14-10-15(22-11-6-2-1-3-7-11)16-17-18(14)23-25-20(17)13-9-5-4-8-12(13)19(16)24/h4-5,8-11,22H,1-3,6-7H2
• InChI Key: NAZTWGOQPYAEMF-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)NC2=C3C4=C(C5=CC=CC=C5C3=O)ON=C4C(=C2)Cl

Description

LSM-4638 is a member of anthracenes.

Scientific Research Applications

Chemical Reactions and Synthesis

• Amination Reactions : The compound demonstrates interesting behavior in amination reactions. It's particularly reactive in the presence of primary and secondary amines, leading to amino derivatives. Notably, amination of 5-chloroanthra[1,9-c,d]isoxazol-6-one results in the reductive cleavage of the isoxazole ring, forming 1-amino-4-arylaminoanthraquinones (Gornbstaev, Zeibert, & Zolotareva, 1980).

• Nitrosation and Transformation : Nitrosation of this compound with sodium nitrite in acetic acid leads to unstable N-nitroso derivatives. These derivatives can be transformed into 3-alkyl-5-arylamino-6,11-dihydro-3H-anthra[1,2-d][1,2,3]triazole-6,11-dione 2-oxides on heating (Gornostaev et al., 2006).

• Reactions with Pyridine Bases : In reactions with pyridine bases, this compound undergoes substitution of the chlorine atom to form pyridinium salts. Further processing of these salts can lead to N-(anthra[1′,9′-cd]isoxazol-6-on-5-yl)-5-amino-2,4-pentadienal (Gornostaev, Zolotareva, & Verkhovodova, 1981).

• Synthesis of Anthraquinone Derivatives : The compound facilitates the synthesis of various anthraquinone derivatives, which are significant in dye and pigment production. This includes the synthesis of peri-amino derivatives of Anthra[1,9-cd]pyrazol-6-one (Sokolyuk, Pisulina, & V'yugin, 2002).

• Reactions with Oxygen-Containing Nucleophiles : The compound reacts with alcohols and phenols, leading to facile nucleophilic substitution and the formation of 5-alkoxy- or 5-aryloxy-anthra[1,9-cd]-6-isoxazolones (Zolotareva & Gornostaev, 1983).

Potential Medical Applications

• Anticancer Properties : Some derivatives of 7-chloroanthra[1,9-cd]pyrazol-6(2H)-one, a related compound, have been synthesized and evaluated for cytotoxic activity in cancer cell lines, showing potential as anticancer agents (Chen et al., 2015).